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Compound of Interest

Compound Name: Broquinaldol

CAS No.: 15599-52-7

Cat. No.: B098669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of December 2025, publicly available data providing specific quantitative

antimicrobial spectrum (e.g., Minimum Inhibitory Concentrations - MICs) for Broquinaldol is
limited. This guide synthesizes information on the antimicrobial properties of structurally related

8-hydroxyquinoline compounds, particularly Chlorquinaldol, to infer the potential antimicrobial

profile of Broquinaldol. The methodologies and data presented are based on studies of these

analogous compounds and should be considered as a reference for guiding future research on

Broquinaldol.

Introduction
Broquinaldol, with the chemical structure 5,7-dibromo-2-methylquinolin-8-ol, is a halogenated

derivative of 8-hydroxyquinoline.[1][2][3][4][5] Compounds within the 8-hydroxyquinoline class

are recognized for their broad-spectrum antimicrobial properties, exhibiting activity against a

variety of bacteria and fungi.[6][7][8][9] This technical guide aims to provide a comprehensive

overview of the anticipated antimicrobial spectrum of Broquinaldol, drawing parallels from its

close structural analog, Chlorquinaldol (5,7-dichloro-2-methylquinolin-8-ol).[10] The guide will
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delve into the probable mechanism of action, present quantitative data from analogous

compounds in structured tables, and outline the experimental protocols typically employed for

determining antimicrobial susceptibility.

Putative Mechanism of Antimicrobial Action
The antimicrobial activity of 8-hydroxyquinoline derivatives like Broquinaldol is primarily

attributed to a multi-faceted mechanism of action, which contributes to their broad-spectrum

efficacy and potentially a lower propensity for resistance development.[11] The key

mechanisms are believed to be:

Metal Ion Chelation: 8-hydroxyquinolines are potent chelators of divalent metal ions, such as

iron (Fe²⁺) and copper (Cu²⁺).[11] These metal ions are essential cofactors for a multitude of

microbial enzymes involved in critical metabolic pathways. By sequestering these ions,

Broquinaldol can disrupt these enzymatic processes, leading to the inhibition of microbial

growth and proliferation.[6][11]

Membrane Disruption: These compounds can intercalate into the microbial cell membrane,

disrupting its integrity. This leads to increased membrane permeability, leakage of essential

intracellular components, and ultimately, cell death.[11]

This dual-action mechanism, targeting both intracellular processes and the cell envelope,

suggests a broad-spectrum potential for Broquinaldol.
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Postulated Antimicrobial Mechanism of Broquinaldol

Broquinaldol

Metal Ion Chelation
(Fe²⁺, Cu²⁺) Binds to

Membrane Disruption

 Intercalates

Inhibition of Metalloenzymes

Increased Membrane Permeability

Disruption of Metabolic Pathways Inhibition of Growth and Replication

Leakage of Intracellular Components

Cell Death

Workflow for MIC Determination (Broth Microdilution)

Preparation

Experiment

Analysis

Prepare standardized microbial inoculum
(0.5 McFarland standard)

Inoculate each well with microbial suspension

Prepare serial dilutions of Broquinaldol
in 96-well microtiter plate

Incubate plates at appropriate temperature and duration
(e.g., 37°C for 18-24 hours)

Visually or spectrophotometrically assess microbial growth

Determine MIC: the lowest concentration
with no visible growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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